1-(chloromethoxy)-2-fluorobenzene
Overview
Description
1-(Chloromethoxy)-2-fluorobenzene, also known as CMFB, is a fluorinated aromatic compound with a wide range of applications. CMFB is a versatile compound that is used in a variety of fields, including organic synthesis, pharmaceuticals, and materials science. CMFB is a valuable tool for scientists and engineers as it can be used as a starting material for synthesizing a variety of compounds. It is also used as a catalyst for various reactions and as a reagent for the preparation of fluorinated compounds. CMFB has been used in a wide range of laboratory experiments, and its properties have been studied extensively.
Scientific Research Applications
1-(chloromethoxy)-2-fluorobenzene is widely used in scientific research. It is a valuable starting material in organic synthesis and can be used to synthesize a variety of compounds. It is also used as a catalyst in various reactions, including the synthesis of heterocyclic compounds. 1-(chloromethoxy)-2-fluorobenzene is also used as a reagent for the preparation of fluorinated compounds. Additionally, it has been used in the synthesis of pharmaceuticals and materials science.
Mechanism of Action
The mechanism of action of 1-(chloromethoxy)-2-fluorobenzene is not fully understood. However, it is known that 1-(chloromethoxy)-2-fluorobenzene can react with a variety of organic compounds, including amines, alcohols, and carboxylic acids. It is believed that the reaction of 1-(chloromethoxy)-2-fluorobenzene with these compounds is mediated by a nucleophilic substitution reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(chloromethoxy)-2-fluorobenzene are not well understood. However, it is known that it can have a toxic effect on cells and can cause DNA damage. Additionally, 1-(chloromethoxy)-2-fluorobenzene has been shown to have an inhibitory effect on the growth of certain bacteria.
Advantages and Limitations for Lab Experiments
1-(chloromethoxy)-2-fluorobenzene has a number of advantages for laboratory experiments. It is relatively inexpensive and easy to synthesize. It is also a versatile compound that can be used in a variety of reactions. Additionally, it is relatively stable and can be stored for extended periods of time. However, 1-(chloromethoxy)-2-fluorobenzene can be toxic and can cause DNA damage, so it should be handled with care.
Future Directions
There are a number of potential future directions for 1-(chloromethoxy)-2-fluorobenzene. It could be used in the synthesis of more complex organic compounds, such as pharmaceuticals. Additionally, it could be used as a catalyst in a variety of reactions. It could also be used in materials science applications, such as the synthesis of polymers. Finally, more research could be done to better understand the biochemical and physiological effects of 1-(chloromethoxy)-2-fluorobenzene.
Synthesis Methods
1-(chloromethoxy)-2-fluorobenzene can be synthesized from 2-fluoroanisole and chloroform in the presence of a base such as sodium hydroxide. The reaction is carried out at room temperature and the product is isolated by distillation. The yield of the product is typically high and the reaction is relatively simple.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(chloromethoxy)-2-fluorobenzene involves the reaction of 2-fluorophenol with chloromethyl methyl ether in the presence of a Lewis acid catalyst.", "Starting Materials": [ "2-fluorophenol", "chloromethyl methyl ether", "Lewis acid catalyst" ], "Reaction": [ "Add 2-fluorophenol to a reaction flask", "Add chloromethyl methyl ether to the reaction flask", "Add a Lewis acid catalyst to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and extract the product with a suitable solvent", "Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
1394288-17-5 |
Product Name |
1-(chloromethoxy)-2-fluorobenzene |
Molecular Formula |
C7H6ClFO |
Molecular Weight |
160.6 |
Purity |
95 |
Origin of Product |
United States |
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